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An In-depth Technical Guide to the Phase Diagrams of Copper-Tin Binary Systems

This technical guide provides a comprehensive overview of the copper-tin (Cu-Sn) binary

phase diagram, a critical tool for researchers, scientists, and professionals involved in materials

science and drug development where biomaterials are a consideration. The Cu-Sn system,

fundamental to the formulation of bronzes, solders, and other specialized alloys, exhibits a

complex series of phase transformations and intermetallic compounds that dictate the final

properties of the material.

Introduction to the Copper-Tin System
The alloys of copper and tin, commonly known as bronzes, have been utilized for millennia due

to their excellent mechanical properties, corrosion resistance, and castability. The addition of tin

to copper results in the formation of a series of solid solutions and intermetallic compounds,

each with distinct crystal structures and properties.[1][2] Understanding the phase relationships

as a function of temperature and composition is paramount for controlling the microstructure

and, consequently, the performance of these alloys. The Cu-Sn phase diagram is characterized

by several invariant reactions, including peritectic, eutectic, and eutectoid transformations,

which are crucial for the development of alloys with desired characteristics.[1][3]

Phases and Crystal Structures
The copper-tin system is comprised of a terminal solid solution of tin in copper (α-phase), a

terminal solid solution of copper in tin (β-Sn), and several intermetallic compounds.[4] The

primary phases and their crystal structures are summarized in the table below.
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Phase Name Formula Crystal Structure Space Group

(α-Cu) -
Face-Centered Cubic

(FCC)
Fm-3m

β -
Body-Centered Cubic

(BCC)
Im-3m

γ - Cubic F-43m

δ Cu41Sn11 Cubic Fd-3m

ε Cu3Sn Orthorhombic Pmmn

ζ Cu10Sn3 - -

η (high temp.) Cu6Sn5 Hexagonal P63/mmc

η' (low temp.) Cu6Sn5 Monoclinic C2/c

(β-Sn) -
Body-Centered

Tetragonal (BCT)
I41/amd

Table 1: Crystal structures of the stable phases in the Cu-Sn binary system.[4][5][6]

The α-phase is a substitutional solid solution where tin atoms replace copper atoms in the FCC

lattice.[7] This phase is known for its ductility and is the primary constituent in many commercial

bronzes.[1] The intermetallic phases, such as ε (Cu3Sn) and η (Cu6Sn5), are hard and brittle

compounds that significantly influence the mechanical properties and solderability of Cu-Sn

alloys.[4]

Invariant Reactions
The Cu-Sn phase diagram is characterized by a number of invariant reactions, where three

phases are in equilibrium. These reactions occur at a constant temperature and composition

and are fundamental to the microstructural evolution of the alloys during heating and cooling.

The key invariant reactions in the Cu-Sn system are detailed in the following table:
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Reaction Temperature (°C)
Composition (wt.%
Sn)

Reaction Equation

Peritectic 798 25.5 (L), 13.5 (α) L + α ↔ β

Peritectic 755 32.5 (L), 24.5 (β) L + β ↔ γ

Eutectoid 586 24.5 β ↔ α + γ

Eutectoid 520 32.4 γ ↔ α + δ

Peritectic 640 34.9 (γ), 38.2 (ε) γ + L ↔ ε

Peritectic 415 58.7 (L), 38.2 (ε) L + ε ↔ η

Eutectic 227 99.3 L ↔ η + (β-Sn)

Eutectoid 350 38.2 δ ↔ α + ε

Allotropic 186 60.9 η ↔ η'

Table 2: Invariant reactions in the copper-tin binary system.

Peritectic Reactions
A peritectic reaction involves a liquid phase and a solid phase reacting to form a new solid

phase upon cooling.[3] In the Cu-Sn system, several peritectic reactions occur, for instance, at

798°C, the liquid phase reacts with the α solid solution to form the β phase.[8]
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Click to download full resolution via product page

Peritectic reaction at 798°C in the Cu-Sn system.

Eutectic Reaction
The eutectic reaction is a three-phase reaction where a single liquid phase transforms into two

solid phases upon cooling.[3] In the tin-rich end of the diagram, at 227°C, the liquid phase

transforms into a mixture of the η phase (Cu6Sn5) and the β-Sn solid solution.[9]
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Eutectic reaction at 227°C in the Cu-Sn system.

Eutectoid Reactions
A eutectoid reaction involves a single solid phase transforming into two new solid phases upon

cooling.[3] A significant eutectoid reaction in the Cu-Sn system occurs at 520°C, where the γ

phase decomposes into the α and δ phases.
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Above 520°C
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Eutectoid reaction at 520°C in the Cu-Sn system.

Experimental Determination of the Phase Diagram
The determination of the Cu-Sn phase diagram has been accomplished through a combination

of experimental techniques, primarily thermal analysis, X-ray diffraction, and metallography.[2]

[5]

Experimental Protocols
Sample Preparation: High-purity copper (99.98%) and tin (99.95%) are used as starting

materials. The elements are weighed to the desired compositions and melted in an inert

atmosphere (e.g., argon) within a sealed crucible (e.g., quartz or alumina) to prevent

oxidation. The molten alloys are homogenized and then cooled to form the desired samples.

For studying solid-state transformations, samples are often annealed at specific

temperatures for extended periods to achieve equilibrium, followed by quenching in water or

another cooling medium to retain the high-temperature microstructure.[10]

Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of

phase transformations. A small sample of the alloy and a reference material are heated or

cooled at a controlled rate. The temperature difference between the sample and the

reference is monitored. Endothermic or exothermic events, such as melting or solidification,

are detected as deviations from the baseline, allowing for the precise determination of

transformation temperatures.[1][11]
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X-ray Diffraction (XRD): XRD is used to identify the crystal structures of the different phases

present in the alloy at various temperatures. Powdered samples are irradiated with X-rays,

and the diffraction pattern is recorded. By analyzing the positions and intensities of the

diffraction peaks, the crystal structure and lattice parameters of each phase can be

determined. High-temperature XRD (HT-XRD) allows for in-situ analysis of phase

transformations as the sample is heated or cooled.[5][11]

Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX):

SEM is used to visualize the microstructure of the alloys. Different phases can be

distinguished based on their morphology and contrast in backscattered electron images.

EDX analysis is coupled with SEM to determine the elemental composition of the individual

phases within the microstructure, providing crucial information for constructing the phase

boundaries.[2][5]
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Experimental workflow for Cu-Sn phase diagram determination.

Conclusion
The copper-tin binary phase diagram is a complex yet essential tool for the development and

application of a wide range of alloys. A thorough understanding of its phases, invariant

reactions, and the experimental methods used for its determination is crucial for controlling the
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microstructure and tailoring the properties of these materials for specific applications in

research and industry. The data and methodologies presented in this guide provide a

foundational resource for professionals working with copper-tin alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gotrawama.eu [gotrawama.eu]

2. The Cu-Sn phase diagram, Part I: New experimental results - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Eutectic, eutectoid, peritectoid, peritectic | PDF [slideshare.net]

4. researchgate.net [researchgate.net]

5. The Cu–Sn phase diagram, Part I: New experimental results - PMC [pmc.ncbi.nlm.nih.gov]

6. next-gen.materialsproject.org [next-gen.materialsproject.org]

7. The Cu–Sn phase diagram, Part I: New experimental results | Semantic Scholar
[semanticscholar.org]

8. Phase diagrams 3 - peritectic reactions [doitpoms.ac.uk]

9. circuitinsight.com [circuitinsight.com]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. ["phase diagrams of copper-tin binary systems"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077416#phase-diagrams-of-copper-tin-binary-
systems]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b077416?utm_src=pdf-custom-synthesis
http://www.gotrawama.eu/Fonderia/TheCuSnphasediagrampartIINewthermodynamicassessment.pdf
https://pubmed.ncbi.nlm.nih.gov/27087755/
https://pubmed.ncbi.nlm.nih.gov/27087755/
https://www.slideshare.net/slideshow/eutectic-eutectoid-peritectoid-peritectic/108698025
https://www.researchgate.net/publication/370801188_The_Cu-Sn_System_A_Comprehensive_Review_of_the_Crystal_Structures_of_its_Stable_and_Metastable_Phases
https://pmc.ncbi.nlm.nih.gov/articles/PMC4819024/
https://next-gen.materialsproject.org/materials/mp-581786
https://www.semanticscholar.org/paper/The-Cu%E2%80%93Sn-phase-diagram%2C-Part-I%3A-New-experimental-F%C3%BCrtauer-Li/3231401e237154d1385ffd30686074895d0e7dd1
https://www.semanticscholar.org/paper/The-Cu%E2%80%93Sn-phase-diagram%2C-Part-I%3A-New-experimental-F%C3%BCrtauer-Li/3231401e237154d1385ffd30686074895d0e7dd1
https://www.doitpoms.ac.uk/tlplib/phase-diagrams/phasediags3.php
https://www.circuitinsight.com/pdf/reactions_sn_alloy_smta.pdf
https://www.researchgate.net/publication/257426435_The_Cu-Sn_phase_diagram_Part_I_New_experimental_results
https://www.researchgate.net/publication/225592513_Experimental_investigation_and_thermodynamic_calculation_of_the_phase_equilibria_in_the_Cu-Sn_and_Cu-Sn-Mn_systems
https://www.benchchem.com/product/b077416#phase-diagrams-of-copper-tin-binary-systems
https://www.benchchem.com/product/b077416#phase-diagrams-of-copper-tin-binary-systems
https://www.benchchem.com/product/b077416#phase-diagrams-of-copper-tin-binary-systems
https://www.benchchem.com/product/b077416#phase-diagrams-of-copper-tin-binary-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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